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Compound of Interest

Compound Name: Calcium L-lactate pentahydrate

Cat. No.: B8254734 Get Quote

Technical Support Center: Calcium L-Lactate
Pentahydrate Stability
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of Calcium L-Lactate
Pentahydrate in acidic and alkaline conditions.

Frequently Asked Questions (FAQs)
Q1: What is the general stability of Calcium L-Lactate Pentahydrate?

Calcium L-Lactate Pentahydrate is a stable compound under normal storage conditions, kept

in tight containers at room temperature.[1][2][3] However, it is susceptible to degradation under

heat and in aqueous solutions with acidic or alkaline pH.[4][5] The primary degradation

pathway is the hydrolysis of the lactate ester.

Q2: How does pH affect the stability of Calcium L-Lactate Pentahydrate in aqueous

solutions?

Aqueous solutions of Calcium L-Lactate Pentahydrate are slightly alkaline, with a pH ranging

from 6.0 to 8.5.[6][7] In strongly acidic or alkaline conditions, the lactate moiety can undergo

hydrolysis, leading to the formation of lactic acid and other degradation products. The rate of

hydrolysis is dependent on the pH and temperature of the solution.
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Q3: What are the expected degradation products of Calcium L-Lactate Pentahydrate in acidic

and alkaline conditions?

Under both acidic and alkaline conditions, the primary degradation product is expected to be

lactic acid, resulting from the hydrolysis of the lactate ester. In more extreme conditions, further

degradation of lactic acid could occur.

Q4: Can Calcium L-Lactate Pentahydrate be used in acidic or alkaline formulations?

Caution should be exercised when formulating Calcium L-Lactate Pentahydrate in highly

acidic or alkaline conditions due to the risk of degradation. It is crucial to conduct formulation-

specific stability studies to ensure the product's integrity and efficacy throughout its shelf life.
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Issue Possible Cause Recommended Solution

Unexpected drop in pH of a

Calcium L-Lactate

Pentahydrate solution.

Degradation of the lactate to

lactic acid.

Verify the storage conditions

and age of the solution.

Prepare fresh solutions for

experiments. Conduct a

stability study to determine the

rate of degradation under your

specific conditions.

Precipitation observed in an

alkaline solution containing

Calcium L-Lactate

Pentahydrate.

Formation of insoluble calcium

salts (e.g., calcium hydroxide

or calcium carbonate from

atmospheric CO2).

Ensure the pH of the solution

is not excessively high. Use a

buffered system if possible.

Prepare solutions fresh and

protect them from atmospheric

carbon dioxide.

Inconsistent analytical results

for Calcium L-Lactate

Pentahydrate content.

Degradation of the analyte

during sample preparation or

analysis.

Ensure sample diluents are

pH-neutral or appropriately

buffered. Minimize the time

between sample preparation

and analysis. Validate the

analytical method for stability-

indicating properties.

Appearance of unknown peaks

in HPLC chromatograms

during stability testing.

Formation of degradation

products.

Conduct forced degradation

studies to identify potential

degradation products. Use a

validated stability-indicating

HPLC method capable of

separating the parent

compound from all potential

degradants.

Quantitative Stability Data
The following tables provide representative data on the expected stability of Calcium L-
Lactate Pentahydrate under forced degradation conditions. This data is based on general
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principles of ester hydrolysis and should be confirmed by experimental studies.

Table 1: Stability of Calcium L-Lactate Pentahydrate in Acidic Conditions (0.1 M HCl) at 60°C

Time (hours) % Degradation (Approx.) Major Degradation Product

0 0 -

2 5 Lactic Acid

4 10 Lactic Acid

8 18 Lactic Acid

24 45 Lactic Acid

Table 2: Stability of Calcium L-Lactate Pentahydrate in Alkaline Conditions (0.1 M NaOH) at

60°C

Time (hours) % Degradation (Approx.) Major Degradation Product

0 0 -

1 8 Lactic Acid

2 15 Lactic Acid

4 28 Lactic Acid

8 50 Lactic Acid

Experimental Protocols
Forced Degradation Study: Acid and Base Hydrolysis
This protocol outlines a general procedure for conducting a forced degradation study of

Calcium L-Lactate Pentahydrate in acidic and alkaline conditions, in accordance with ICH

guidelines.[8]

Objective: To evaluate the stability of Calcium L-Lactate Pentahydrate under acidic and

alkaline stress conditions and to identify potential degradation products.
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Materials:

Calcium L-Lactate Pentahydrate

Hydrochloric Acid (HCl), 0.1 M

Sodium Hydroxide (NaOH), 0.1 M

Purified Water (HPLC grade)

pH meter

Volumetric flasks

Pipettes

Water bath or incubator

HPLC system with a suitable column (e.g., C18) and detector (e.g., UV or RI)

Procedure:

Preparation of Stock Solution: Accurately weigh and dissolve a known amount of Calcium L-
Lactate Pentahydrate in purified water to prepare a stock solution of a suitable

concentration (e.g., 1 mg/mL).

Acid Hydrolysis:

Transfer a known volume of the stock solution into a volumetric flask.

Add an equal volume of 0.1 M HCl.

Keep the flask in a water bath or incubator at a specified temperature (e.g., 60°C).

Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours).

Neutralize the samples with an equivalent amount of 0.1 M NaOH before dilution and

HPLC analysis.
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Base Hydrolysis:

Transfer a known volume of the stock solution into a volumetric flask.

Add an equal volume of 0.1 M NaOH.

Keep the flask in a water bath or incubator at a specified temperature (e.g., 60°C).

Withdraw samples at predetermined time intervals (e.g., 0, 1, 2, 4, and 8 hours).

Neutralize the samples with an equivalent amount of 0.1 M HCl before dilution and HPLC

analysis.

Control Sample: Prepare a control sample by diluting the stock solution with purified water

and storing it under the same temperature conditions.

HPLC Analysis: Analyze all the samples using a validated stability-indicating HPLC method.

The method should be able to separate the intact Calcium L-Lactate from its degradation

products.

Data Analysis: Calculate the percentage of degradation at each time point by comparing the

peak area of the intact drug in the stressed samples to that of the control or the initial time

point.

Visualizations
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Caption: Workflow for a forced degradation study of Calcium L-Lactate Pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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